5-[2-(4-Chloroanilino)vinyl]-3-[(2,6-dichlorobenzyl)sulfanyl]-4-isothiazolecarbonitrile
Overview
Description
5-[2-(4-Chloroanilino)vinyl]-3-[(2,6-dichlorobenzyl)sulfanyl]-4-isothiazolecarbonitrile is a useful research compound. Its molecular formula is C19H12Cl3N3S2 and its molecular weight is 452.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral Activities
Research on isothiazole derivatives, including those similar to 5-[2-(4-Chloroanilino)vinyl]-3-[(2,6-dichlorobenzyl)sulfanyl]-4-isothiazolecarbonitrile, has shown significant potential in antiviral activities. Studies using density functional theory (DFT) calculations have explored their structural, topological, and vibrational properties in both gas and aqueous solution phases. These properties are crucial for understanding their reactivities and behaviors in different media, potentially explaining their high antiviral activity due to the ability to traverse biological membranes more rapidly (Romani et al., 2015).
Synthesis and Applications in Advanced Technologies
The synthesis of pyrazole derivatives, which include structures related to the mentioned isothiazole compound, has been a focus of research due to their broad applications in fields such as insectoacaricides, dyes, luminophores, ligands, and more. These compounds serve as versatile building blocks for purposeful synthesis of materials for advanced technologies (Samultsev et al., 2012).
Antifungal Activity
Novel antifungal agents, including tetrazole derivatives containing elements similar to the isothiazole compound, have been synthesized and evaluated for their effectiveness. These compounds have shown significant inhibition against various fungal strains, indicating their potential in addressing antifungal resistance (Łukowska-Chojnacka et al., 2016).
Spectroscopic Investigation in Chemotherapeutic Applications
Spectroscopic techniques have been applied to study similar isothiazole derivatives for their potential as chemotherapeutic agents. Such investigations include vibrational spectral analysis, NBO analysis, and molecular docking, which are essential to understand the molecular behavior and potential therapeutic applications of these compounds (Alzoman et al., 2015).
Antimicrobial and Antifungal Properties
Isothiazole derivatives have been synthesized and evaluated for their broad antimicrobial and antifungal spectrum. These studies are crucial in developing new compounds with effective antibacterial and antifungal properties, which can be used in medical applications (Aly & El-Mohdy, 2015).
properties
IUPAC Name |
5-[(E)-2-(4-chloroanilino)ethenyl]-3-[(2,6-dichlorophenyl)methylsulfanyl]-1,2-thiazole-4-carbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12Cl3N3S2/c20-12-4-6-13(7-5-12)24-9-8-18-14(10-23)19(25-27-18)26-11-15-16(21)2-1-3-17(15)22/h1-9,24H,11H2/b9-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSIOYUCVKZHEOX-CMDGGOBGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CSC2=NSC(=C2C#N)C=CNC3=CC=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)CSC2=NSC(=C2C#N)/C=C/NC3=CC=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12Cl3N3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.